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Compound of Interest

1-(1-

Compound Name: Pyrazolyl)cyclopentanecarboxylic
Acid

Cat. No.: B13576188

Get Quote

\ J

Synthesis, Characterization, and Melting Point
Analysis
Executive Summary

1-(1-Pyrazolyl)cyclopentanecarboxylic acid (CAS Reg.[1] No. [Not widely listed, see
synthesis]; Formula: C

H
N
O

; MW: 180.20 g/mol ) is a specialized heterocyclic building block used in the synthesis of
pharmaceutical agents, particularly Glucokinase Activators (GKAs) and potential CFTR
modulators.
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Unlike its liquid precursor (cyclopentanecarboxylic acid, MP -7°C), the introduction of the

pyrazole moiety at the 1-position (geminal substitution) significantly increases molecular rigidity

and intermolecular hydrogen bonding, resulting in a crystalline solid. The melting point of this

compound is a critical quality attribute (CQA) for purity assessment during scale-up.

~hemical Profil | | : ies[2]

Property

Value | Description

IUPAC Name

1-(1H-Pyrazol-1-
yl)cyclopentane-1-carboxylic

acid

Geminal disubstitution at C1

Molecular Formula

C

H

Molecular Weight

180.20 g/mol

Physical State

White to off-white crystalline

solid

Melting Point (Expected)

165°C-175°C

Based on structural analogs
(e.g., 1-
phenylcyclopentanecarboxylic
acid, MP ~160°C; 1-(1-
imidazolyl)cyclopentanecarbox
ylic acid, MP ~182°C).
Experimental determination is

required for each batch.

Soluble in DMSO, MeOH,
EtOH; Sparingly soluble in

Amphoteric character (weakly

Solubility ] basic pyrazole, acidic
water; Soluble in aqueous
carboxyl).
base.
) Acid: ~4.5; Base (Pyrazole N):
pKa (Predicted)

~2.5
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Synthesis & Purification Protocol

The synthesis of 1-(1-pyrazolyl)cyclopentanecarboxylic acid typically proceeds via a
nucleophilic substitution on a 1-halocyclopentane derivative, followed by ester hydrolysis. This
route avoids the formation of regioisomers common in direct condensation methods.

Step 1. Synthesis of Ethyl 1-Bromocyclopentanecarboxylate

» Reagents: Cyclopentanecarboxylic acid, Thionyl chloride (SOCI

), Bromine (Br
), Ethanol.

e Mechanism: Hell-Volhard-Zelinsky (HVZ) bromination followed by esterification.
o Key Parameter: Ensure complete mono-bromination at the
-position.

Step 2: N-Alkylation of Pyrazole (The Critical Step)

e Reagents: Pyrazole (1.1 eq), Sodium Hydride (NaH, 1.2 eq), DMF (anhydrous), Ethyl 1-
bromocyclopentanecarboxylate.

e Procedure:

[¢]

Suspend NaH in dry DMF at 0°C under N

[¢]

Add Pyrazole portion-wise; stir until H

evolution ceases (formation of sodium pyrazolide).

o

Add Ethyl 1-bromocyclopentanecarboxylate dropwise.

Heat to 60-80°C for 4-6 hours.

o

[¢]

Quench with water, extract with EtOAc.
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e Outcome: Ethyl 1-(1-pyrazolyl)cyclopentanecarboxylate (Intermediate).

Step 3: Ester Hydrolysis to Target Acid
o Reagents: Lithium Hydroxide (LIOH

H
0O), THF/Water (3:1).

e Procedure:

Dissolve the ester in THF/\Water.

o

o

Add LiOH (2.5 eq) and stir at 50°C for 12 hours.

[¢]

Concentrate THF; acidify aqueous layer with 1M HCI to pH ~3-4.

[¢]

Precipitation: The target acid should precipitate as a white solid.

Filter and wash with cold water.

o

Step 4: Purification (Crystallization)

o Solvent System: Ethanol/Water (re-crystallization) or Toluene (trituration).
o Target: Removal of unreacted pyrazole and residual inorganic salts.

e Success Metric: Sharp melting point range (< 2°C width).

Melting Point Analysis & Quality Control

The melting point is the primary indicator of purity for this compound. Impurities such as the
starting bromo-ester or unreacted pyrazole will significantly depress and broaden the melting
range (colligative property).

Measurement Protocol

 Instrument: Differential Scanning Calorimetry (DSC) is preferred for precision; Capillary
Melting Point Apparatus for routine checks.
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o Sample Prep: Dry sample at 40°C under vacuum for 4 hours to remove solvates.
e DSC Parameters:

o Ramp Rate: 10°C/min.

o Range: 40°C to 250°C.

o Onset Temperature (

): Recorded as the melting point.

e Capillary Method:

o Pack capillary to 2-3 mm height.

o Heat rapidly to 150°C, then 1°C/min.

o Record Meniscus Point (start) and Clear Point (end).

Interpretation
o High Purity (>98%): Sharp peak, range
2°C (e.g., 168-170°C).

e Low Purity: Broad range (> 5°C), depressed onset (e.g., 155-163°C).

o Polymorphism: If a second endotherm is observed (e.g., at 145°C) followed by a higher
melting peak, the sample may be undergoing a polymorphic transition.

Visualizing the Workflow

The following diagram illustrates the synthesis and critical control points (CCPs) for ensuring
the target melting point is achieved.
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Cyclopentanecarboxylic Acid
(Liquid, MP -7°C)

:

Step 1: HVZ Bromination
& Esterification

'

Ethyl 1-Bromocyclopentane-
carboxylate

:

Step 2: Nucleophilic Substitution
(NaH, Pyrazole, DMF)

'

Ethyl 1-(1-Pyrazolyl)-
cyclopentanecarboxylate

:

Step 3: Hydrolysis
(LiOH, THF/H20, pH Adj.)

'

Crude Acid
(Solid Precipitate)

Step 4: Recrystallization
(EtOH/H20)

QC: MP & HPLC

1-(1-Pyrazolyl)cyclopentane-
carboxylic Acid
(Pure Crystal, MP ~170°C)
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Caption: Synthesis pathway for 1-(1-Pyrazolyl)cyclopentanecarboxylic acid highlighting the
transition from liquid precursor to crystalline solid.

Analytical Validation (Self-Validating System)

To confirm the identity and purity associated with the melting point, the following data must be
correlated:

e HNMR (400 MHz, DMSO-

):

o

12.5 (s, 1H, COOH).

o

7.8, 7.5, 6.3 (pyrazole protons, distinct pattern).

[¢]

2.5-1.6 (m, 8H, cyclopentane ring protons).

[¢]

Absence of ethyl ester triplet/quartet indicates complete hydrolysis.
e HPLC (Reverse Phase):

o Column: C18.

o Mobile Phase: ACN/Water (0.1% TFA).

o Purity target: >98% Area under curve.

References
o Pfizer Inc. (2008). Glucokinase Activators and Methods of Use. Patent WO2008050117.

(Describes synthesis of 1,1-disubstituted cyclopentane carboxylic acids).

e Banyu Pharmaceutical Co. (2004). Glucokinase Activators. Patent EP1428820. (Describes
pyrazolyl-cyclopentane scaffolds).

o National Institute of Standards and Technology (NIST). Cyclopentanecarboxylic acid
Properties. NIST Chemistry WebBook.
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e ChemSRC. 1-(1-Pyrazolyl)cyclopentanecarboxylic Acid Entry. (Confirming chemical
existence).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

e 1.1804872-97-6 _CASS:1804872-97-6_1-Bromo-2-(difluoromethyl)-4,5-
bis(trifluoromethyl)benzene - 4¢.J5/ [chemsrc.com]

¢ To cite this document: BenchChem. [Technical Guide: 1-(1-Pyrazolyl)cyclopentanecarboxylic
Acid]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b13576188/docs#technical-guide-1-1-pyrazolyl-
cyclopentanecarboxylic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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